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Compound of Interest

Compound Name: Pyranthrone

Cat. No.: B1679902 Get Quote

An In-depth Technical Guide to the Safety and Handling of Pyranthrone Powder

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling protocols for chemical compounds is paramount. This

guide provides a detailed overview of the core safety, handling, and toxicological information for

Pyranthrone powder, a vat dye also known as C.I. 59700, Vat Orange 9, and

Pyranthrenedione. While extensive research on its biological signaling pathways is not publicly

available, this document synthesizes the existing safety data to ensure its proper management

in a laboratory setting.

Physicochemical Properties
Understanding the physical and chemical properties of Pyranthrone is fundamental to its safe

handling and storage.
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Property Data

Molecular Formula C30H14O2

Molecular Weight 406.43 g/mol

Appearance Orange powder

Solubility
Insoluble in water, slightly soluble in ethanol,

soluble in tetrahydronaphthalene and xylene.[1]

Behavior in Acid

Dark blue in concentrated sulfuric acid, with a

yellow-orange precipitate forming after dilution.

[2]

Behavior in Base Bluish-red in an alkaline hydrosulfite solution.[2]

Light Fastness Excellent light fastness of Grade 6-7.[2]

Toxicological Data
The available toxicological data for Pyranthrone powder is primarily from standard safety

assessments. Detailed mechanistic studies or comprehensive genotoxicity and carcinogenicity

data are not extensively reported in the public domain.

Endpoint Result Species Method

Acute Oral Toxicity LD50: > 6400 mg/kg OECD 404

Skin Irritation Non-irritating Rabbit OECD 405

Eye Irritation Non-irritating Rabbit

Sensitization
No sensitizing effects

known.

Mutagenicity No data available.

Reproductive Toxicity
No information

available.

Carcinogenicity No data available.
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Hazard Identification and Precautionary Measures
Pyranthrone powder is considered to have low acute toxicity. However, as with any fine

powder, it poses a risk of dust explosion and respiratory irritation if handled improperly.

Hazard Statements
May form combustible dust concentrations in air.

May cause respiratory irritation.[1][3]

Causes skin irritation.[1][3]

Causes serious eye irritation.[1][3]

Precautionary Statements
P261: Avoid breathing dust.[3][4]

P264: Wash skin thoroughly after handling.[3]

P271: Use only outdoors or in a well-ventilated area.[3]

P280: Wear protective gloves/eye protection/face protection.[3][4]

Experimental Protocols
Detailed experimental protocols for the toxicological endpoints listed above are not provided in

the readily available safety data sheets. The provided information typically references

standardized OECD guidelines without detailing the specific laboratory procedures followed.

For researchers requiring this level of detail, direct inquiry with the supplier or manufacturer of

the specific Pyranthrone powder is recommended.

Signaling Pathways and Mechanism of Action
As of the latest available data, there is no published research detailing the specific biological

signaling pathways affected by Pyranthrone. Its primary application is as a dye, and its

interactions with cellular systems at a molecular level have not been a significant focus of

public domain research. Therefore, diagrams of signaling pathways cannot be provided.
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Safe Handling and Storage Workflow
Proper handling and storage procedures are critical to minimize exposure and ensure a safe

laboratory environment. The following workflow outlines the key steps for managing

Pyranthrone powder.
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Pyranthrone Powder Handling Workflow

Preparation

Handling

Storage

Spill & Disposal

Assess Risks & Review SDS

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Ensure Adequate Ventilation
(Fume Hood)

Weigh/Transfer Powder Carefully
to Minimize Dust

Keep Container Tightly Closed
When Not in Use

Store in a Tightly Sealed Container

Keep in a Dry, Cool,
Well-Ventilated Area

Store Away from Incompatible
Materials (e.g., Strong Oxidizers)

Spill Occurs

Evacuate Area & Ventilate

Contain Spill & Prevent Dust Cloud

Collect Mechanically
(HEPA-filtered vacuum or sweeping)

Place in Labeled Container for Disposal

Dispose of Waste According to
Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling, storage, and disposal of Pyranthrone powder.
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Emergency Procedures
First Aid Measures

After Inhalation: Move the person to fresh air. If symptoms persist, seek medical advice.[5]

After Skin Contact: Wash with soap and plenty of water.[5]

After Eye Contact: Rinse opened eyes with plenty of water for at least 15 minutes and

consult a physician.[5]

After Ingestion: Rinse mouth with water and drink plenty of water. Seek medical attention if

symptoms occur.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Foam, extinguishing powder, water spray.[5]

Unsuitable Extinguishing Media: Water jet, as it may spread the fire.

Specific Hazards: Risk of dust explosion.[5] Finely dispersed dust in the air in sufficient

concentrations and in the presence of an ignition source is a potential dust explosion hazard.

Accidental Release Measures
Personal Precautions: Do not inhale dust.[5] Ensure adequate ventilation.

Environmental Precautions: Prevent contamination of soil, drains, and surface waters.[5]

Methods for Cleaning Up: Take up mechanically and collect in suitable containers for

disposal. Avoid dust formation.[5] For large spills, sweep or shovel the material into a labeled

container. For small spills, a HEPA-filtered vacuum cleaner is recommended.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Avoid humidity and static electricity discharge.[5]
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Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: None if stored and handled according to specifications.

[5]

Ecological Information
Aquatic Toxicity: No negative effects on fish and daphnia have been reported.[5]

Persistence and Degradability: As a very insoluble product, it can be removed from water

mechanically in effluent treatment plants.[5]

Mobility: Not water-soluble.[5]

This guide provides a foundational understanding of the safety and handling of Pyranthrone
powder based on currently available information. For any specialized application or in-depth

toxicological assessment, further investigation and consultation with safety professionals are

strongly advised.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1679902#safety-and-handling-guidelines-for-
pyranthrone-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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